Cas no 1368186-77-9 (2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine
• CAS No: 1368186-77-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5871601
• PubChem ID: 82418238
• Update Time: 2025-07-22

2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyl-1,2-oxazol-5-yl)ethan-1-amine
• 1368186-77-9
• EN300-6185584
• 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine

• Inchi： 1S/C7H12N2O/c1-2-6-5-7(3-4-8)10-9-6/h5H,2-4,8H2,1H3
• InChI Key： QEXKWMPARQWXDN-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC)=N1)CCN

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine

Comprehensive Overview of 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine (CAS No. 1368186-77-9)

2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine, with the CAS number 1368186-77-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of an ethyl group and an amine moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique pharmacophore properties.

In recent years, the demand for heterocyclic compounds like 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine has surged due to their role in developing small-molecule therapeutics. The compound's oxazole ring is a key structural feature that contributes to its stability and reactivity, making it a valuable building block in medicinal chemistry. With the rise of personalized medicine and targeted drug delivery systems, this compound is being explored for its potential to enhance the efficacy of treatments for various diseases, including metabolic disorders and neurological conditions.

One of the most frequently asked questions about 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine is its synthetic route and scalability. Researchers are actively investigating efficient methods to produce this compound in high yields, with minimal environmental impact. The growing emphasis on green chemistry and sustainable synthesis has led to the development of novel catalytic processes that reduce waste and energy consumption. These advancements align with the broader industry trend toward eco-friendly chemical production.

Another area of interest is the compound's potential role in agrochemical innovation. The oxazole scaffold is known to exhibit pesticidal and herbicidal activities, making 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine a candidate for developing next-generation crop protection agents. As global food security becomes a pressing concern, the agrochemical industry is seeking novel solutions to improve crop yields while minimizing environmental harm. This compound's unique properties could contribute to the development of biodegradable pesticides and plant growth regulators.

The pharmacokinetic profile of 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine is also under scrutiny, particularly its absorption, distribution, metabolism, and excretion (ADME) characteristics. Understanding these properties is critical for optimizing its use in drug formulations. Recent studies have focused on improving the compound's bioavailability and target specificity, which are essential for reducing off-target effects and enhancing therapeutic outcomes. These efforts are part of a larger movement toward precision medicine and patient-centric therapies.

In addition to its pharmaceutical and agrochemical applications, 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine is being studied for its potential in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a promising candidate for developing advanced functional materials. These materials could find applications in electronics, catalysis, and nanotechnology, further expanding the compound's utility across multiple industries.

As the scientific community continues to explore the possibilities of 2-(3-Ethyl-1,2-oxazol-5-yl)ethan-1-amine, its CAS number 1368186-77-9 remains a key identifier for researchers and manufacturers alike. The compound's versatility and potential for innovation make it a subject of ongoing interest in both academic and industrial settings. With advancements in computational chemistry and high-throughput screening, the discovery of new applications for this compound is expected to accelerate in the coming years.